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Compound of Interest

Compound Name: Inx-SM-6

Cat. No.: B10830325

For Immediate Release: A detailed technical guide on Inx-SM-6, a novel cytotoxin for antibody-
drug conjugates (ADCs), reveals its chemical structure, properties, and mechanism of action as
a potent inhibitor of the pro-inflammatory cytokine Interleukin-1f3 (IL-13). This document is
intended for researchers, scientists, and professionals in the field of drug development.

Core Chemical and Physical Properties

Inx-SM-6 is a complex organic molecule with potential applications in targeted anti-
inflammatory therapies. Its key properties are summarized below, providing a foundational
understanding of its chemical identity and characteristics.

Property Value Source
Molecular Formula C32H36N206S [1]
Molecular Weight 576.70 g/mol [1][2]
CAS Number 2734878-16-9 [1][2]
Appearance White to off-white solid

Purity >98.85%

Soluble in DMSO (= 50

Solubility Jmi)
mg/m
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Mechanism of Action: Inhibition of IL-18 Production

Inx-SM-6 has been identified as an inhibitor of Lipopolysaccharide (LPS)-induced IL-13
production in human peripheral blood mononuclear cells (PBMCs). While the precise molecular
target of Inx-SM-6 within the signaling cascade is not yet fully elucidated, its action interrupts
the inflammatory response triggered by LPS.

The canonical pathway for LPS-induced IL-13 production involves the activation of Toll-like
receptor 4 (TLR4), which subsequently triggers two main signaling arms:

e Priming Signal: Activation of the transcription factor NF-kB, leading to the transcription of
pro-IL-13 and NLRP3.

o Activation Signal: Assembly of the NLRP3 inflammasome, which activates Caspase-1.

Activated Caspase-1 then cleaves pro-IL-1[3 into its mature, active form, which is subsequently
secreted from the cell, propagating the inflammatory response. It is hypothesized that Inx-SM-6
interferes with one or more key steps in this pathway, such as NLRP3 inflammasome assembly
or Caspase-1 activation, thereby reducing the levels of secreted IL-1[3.

Visualized Signaling Pathway

The following diagram illustrates the proposed mechanism of action for Inx-SM-6 within the
LPS-induced IL-13 production pathway.
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Preparation
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anubate for 24 hours)
(Collect Supernatant)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Inx-SM-6: A Technical Overview of a Novel Anti-
Inflammatory Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830325#chemical-structure-and-properties-of-inx-
sm-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.invivochem.com/inx-sm-6.html
https://www.invivochem.com/inx-sm-6.html
https://www.2bscientific.com/products/medchemexpress/hy-147119/inx-sm-6
https://www.benchchem.com/product/b10830325#chemical-structure-and-properties-of-inx-sm-6
https://www.benchchem.com/product/b10830325#chemical-structure-and-properties-of-inx-sm-6
https://www.benchchem.com/product/b10830325#chemical-structure-and-properties-of-inx-sm-6
https://www.benchchem.com/product/b10830325#chemical-structure-and-properties-of-inx-sm-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10830325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

